Cas no 2361657-56-7 (N-(7-chloro-3,4-dihydro-2H-1-benzopyran-6-yl)prop-2-enamide)

• Product Name: N-(7-chloro-3,4-dihydro-2H-1-benzopyran-6-yl)prop-2-enamide
• CAS No: 2361657-56-7
• MF: C₁₂H₁₂ClNO₂
• MW: 237.682182312012
• CID: 5413761
• PubChem ID: 139014497
• Update Time: 2025-06-13

N-(7-chloro-3,4-dihydro-2H-1-benzopyran-6-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-(7-chloro-3,4-dihydro-2H-1-benzopyran-6-yl)pro p-2-enamide
• N-(7-chloro-3,4-dihydro-2H-1-benzopyran-6-yl)prop-2-enamide

• Inchi： 1S/C12H12ClNO2/c1-2-12(15)14-10-6-8-4-3-5-16-11(8)7-9(10)13/h2,6-7H,1,3-5H2,(H,14,15)
• InChI Key： NQWBPTVGFCYGKT-UHFFFAOYSA-N
• SMILES： C(NC1C=C2C(=CC=1Cl)OCCC2)(=O)C=C

Additional information on N-(7-chloro-3,4-dihydro-2H-1-benzopyran-6-yl)prop-2-enamide

Comprehensive Overview of N-(7-chloro-3,4-dihydro-2H-1-benzopyran-6-yl)prop-2-enamide (CAS No. 2361657-56-7)

N-(7-chloro-3,4-dihydro-2H-1-benzopyran-6-yl)prop-2-enamide, with the CAS number 2361657-56-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of benzopyran derivatives, which are known for their diverse biological activities. The presence of a chloro substituent and an acrylamide moiety in its structure makes it a promising candidate for further exploration in drug discovery and development.

In recent years, the scientific community has shown increasing interest in benzopyran-based compounds due to their potential therapeutic applications. Researchers are particularly focused on understanding the structure-activity relationship (SAR) of such molecules to optimize their efficacy. The CAS 2361657-56-7 compound, with its unique 7-chloro and prop-2-enamide groups, offers a valuable template for designing novel bioactive molecules. Its potential applications span areas like enzyme inhibition, receptor modulation, and anti-inflammatory activity.

One of the key trends in modern pharmacology is the search for small-molecule modulators that can target specific pathways with high precision. N-(7-chloro-3,4-dihydro-2H-1-benzopyran-6-yl)prop-2-enamide aligns well with this trend, as its structural features suggest it could interact with various biological targets. For instance, the acrylamide group is often associated with covalent binding to cysteine residues in proteins, a mechanism exploited in several FDA-approved drugs. This has led to a surge in searches for "acrylamide-based therapeutics" and "benzopyran medicinal chemistry," reflecting the growing curiosity around such compounds.

From a synthetic chemistry perspective, the preparation of CAS 2361657-56-7 involves multi-step organic reactions, including cyclization and amide coupling. These processes are critical for achieving high purity and yield, which are essential for research and potential commercial applications. Laboratories focusing on heterocyclic synthesis often explore similar compounds to expand their libraries of pharmacologically active molecules. The compound's molecular weight and logP value also make it suitable for drug-likeness assessments, a hot topic in computational chemistry and AI-driven drug design.

Another area where N-(7-chloro-3,4-dihydro-2H-1-benzopyran-6-yl)prop-2-enamide is gaining traction is in the study of neurodegenerative diseases. Recent publications have highlighted the role of benzopyran scaffolds in modulating oxidative stress and neuroinflammation, two key factors in conditions like Alzheimer's and Parkinson's diseases. This has sparked online queries such as "benzopyran neuroprotective effects" and "CAS 2361657-56-7 applications in neurology," indicating a strong public and academic interest.

In addition to its potential therapeutic uses, CAS 2361657-56-7 is also a subject of interest in material science. The conjugated system in its structure suggests possible applications in organic electronics or sensor development. Researchers are investigating whether such compounds can be integrated into flexible materials or biocompatible coatings, aligning with the global push toward sustainable technologies.

To summarize, N-(7-chloro-3,4-dihydro-2H-1-benzopyran-6-yl)prop-2-enamide (CAS 2361657-56-7) represents a versatile compound with broad implications across pharmaceutical research, neurology, and material science. Its unique structural attributes and potential bioactivities make it a compelling subject for ongoing and future studies. As the scientific community continues to explore its properties, this compound is likely to remain a focal point in discussions about innovative drug design and multidisciplinary applications.